Cas no 1366261-30-4 (1H-Pyrazole-4-carboxylic acid, 5-(3-fluorophenyl)-1-methyl-)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 5-(3-fluorophenyl)-1-methyl-
• CAS No: 1366261-30-4
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 5251568
• Update Time: 2025-05-28

1H-Pyrazole-4-carboxylic acid, 5-(3-fluorophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-(3-fluorophenyl)-1-methyl-

• Inchi： 1S/C11H9FN2O2/c1-14-10(9(6-13-14)11(15)16)7-3-2-4-8(12)5-7/h2-6H,1H3,(H,15,16)
• InChI Key： PWCZNHLOFILQBS-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=CC(F)=C2)=C(C(O)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxylic acid, 5-(3-fluorophenyl)-1-methyl-

Comprehensive Overview of 1H-Pyrazole-4-carboxylic acid, 5-(3-fluorophenyl)-1-methyl- (CAS No. 1366261-30-4)

The compound 1H-Pyrazole-4-carboxylic acid, 5-(3-fluorophenyl)-1-methyl- (CAS No. 1366261-30-4) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a fluorophenyl moiety and a methyl-substituted pyrazole core, this molecule serves as a versatile intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for fluorinated heterocycles like 1H-Pyrazole-4-carboxylic acid, 5-(3-fluorophenyl)-1-methyl- has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop targeted therapies with improved pharmacokinetic profiles. The presence of the 3-fluorophenyl group is particularly noteworthy, as fluorine atoms are known to influence lipophilicity and binding affinity, making this compound a valuable scaffold for designing small-molecule inhibitors.

From a synthetic perspective, CAS No. 1366261-30-4 is often utilized in cross-coupling reactions and as a building block for multi-component reactions. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This flexibility has made it a popular choice in combinatorial chemistry libraries, where researchers aim to explore structure-activity relationships (SAR) for various therapeutic targets.

The compound’s relevance extends beyond pharmaceuticals. In agrochemical research, 1H-Pyrazole-4-carboxylic acid, 5-(3-fluorophenyl)-1-methyl- has been investigated for its potential as a precursor to crop protection agents. The fluorine atom in its structure can enhance the stability of pesticides and herbicides, addressing the industry’s need for more durable and environmentally friendly solutions. This dual applicability in life sciences and agriculture underscores its importance in modern chemical research.

Analytical characterization of CAS No. 1366261-30-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, which are critical for ensuring reproducibility in downstream applications. Researchers also employ computational tools to predict its molecular interactions, leveraging AI-driven drug discovery platforms to accelerate the identification of promising candidates.

As the scientific community continues to explore fluorinated compounds, 1H-Pyrazole-4-carboxylic acid, 5-(3-fluorophenyl)-1-methyl- remains a focal point due to its synthetic accessibility and functional versatility. Its role in advancing precision medicine and sustainable agriculture highlights its cross-disciplinary significance, making it a compound of enduring interest in both academic and industrial settings.